Cas no 1261897-09-9 (3-Methyl-5-(4-trifluoromethoxyphenyl)phenol)

3-Methyl-5-(4-trifluoromethoxyphenyl)phenol is a fluorinated phenolic compound characterized by its trifluoromethoxy and methyl-substituted aromatic structure. This compound exhibits notable chemical stability and lipophilicity due to the presence of the trifluoromethoxy group, enhancing its potential utility in pharmaceutical and agrochemical applications. The electron-withdrawing nature of the trifluoromethoxy substituent may influence reactivity in electrophilic aromatic substitution or coupling reactions. Its structural features make it a promising intermediate for synthesizing bioactive molecules, particularly those requiring enhanced metabolic stability or membrane permeability. The compound's purity and well-defined structure ensure reproducibility in research and industrial processes.

3-Methyl-5-(4-trifluoromethoxyphenyl)phenol structure

1261897-09-9 structure

Product Name:3-Methyl-5-(4-trifluoromethoxyphenyl)phenol

CAS No:1261897-09-9

MF:C₁₄H₁₁F₃O₂

MW:268.231154680252

MDL:MFCD18313446

CID:2761985

PubChem ID:53219139

Update Time:2025-06-07

3-Methyl-5-(4-trifluoromethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 1261897-09-9
- 5-Methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
- DTXSID90684015
- 3-METHYL-5-(4-TRIFLUOROMETHOXYPHENYL)PHENOL
- MFCD18313446
- 3-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95%
- 3-Methyl-5-(4-trifluoromethoxyphenyl)phenol
- MDL： MFCD18313446
- Inchi： 1S/C14H11F3O2/c1-9-6-11(8-12(18)7-9)10-2-4-13(5-3-10)19-14(15,16)17/h2-8,18H,1H3
- InChI Key： VEUQFLBLBGWJCQ-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)C1C=C(C=C(C)C=1)O)(F)F

Computed Properties

Exact Mass: 268.07111408Da
Monoisotopic Mass: 268.07111408Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 29.5Å²

3-Methyl-5-(4-trifluoromethoxyphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319459-5 g	3-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95%; .	1261897-09-9	95%	5 g	€1,159.00	2023-07-19
abcr	AB319459-5g	3-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95%; .	1261897-09-9	95%	5g	€1159.00	2025-02-21